Cas no 106-44-5 (p-Cresol)

Colorless or yellowish liquid or crystal, slightly soluble in water, soluble in ethanol \ ether and alkali solutions. Chemical formula C7H8O, molecular weight 108.14. English name is p-cresol 4-cresol. Melting point 34.69 ℃. It can volatilize with water vapor; It smells of phenol and is flammable.
p-Cresol structure
p-Cresol structure
p-Cresol
106-44-5
C7H8O
108.137822151184
MFCD00002376
35380
2879

p-Cresol Properties

Names and Identifiers

    • p-Cresol
    • 4-Hydroxytoluene
    • 4-Methylphenol
    • PARA-CRESOL
    • 4-cresol
    • para cresol
    • 4-Methylphenol solution
    • p-Cresol p.a.
    • 1PO
    • FEMA 2337
    • KRESOL-PARA
    • p-Kresol
    • p-Toluol
    • Paracresol
    • 4-Cresol99%
    • phenol,-methyl-
    • p-Methyiphenol
    • p-Methylhydroxybenzene
    • p-Oxytoluene
    • p-Tolyl alcohol
    • P-CRESOL
    • P-cresol
    • p-methylphenol
    • 1-hydroxy-4-methylbenzene
    • p-Cresol, JIS special grade, >=99.0%
    • NSC-95259
    • 4-methyl-phenol
    • pMethylphenol
    • NCIOpen2_001516
    • pToluol
    • p-Cresol, analytical standard
    • Tox21_201115
    • to_000033
    • AKOS000119005
    • Cresol, p
    • P-CRESOL [HSDB]
    • SR-05000002037
    • CCG-38990
    • J-515803
    • NCGC00258667-01
    • UNII-1MXY2UM8NV
    • DTXSID7021869
    • 4-Methylphenol, analytical standard
    • Cresol, p-
    • p-Cresol, High Purity
    • NCGC00253980-01
    • KBioSS_001330
    • 4-Hydroxy-1-methylbenzene
    • pMethylhydroxybenzene
    • 1Methyl4hydroxybenzene
    • Phenol, 4-methyl-(9CI)
    • DSSTox_RID_77380
    • KBio1_000381
    • NSC95259
    • pHydroxytoluene
    • DTXSID30236875
    • AMYLMETACRESOL IMPURITY D [EP IMPURITY]
    • 2876-02-0
    • C01468
    • Phenol, 4-methyl-
    • STL183323
    • EC 203-398-6
    • SGCUT00097
    • METACRESOL IMPURITY C [EP IMPURITY]
    • SCHEMBL375
    • para-Cresol
    • para-hydroxytoluene
    • SR-05000002037-1
    • CRESOL (PARA)
    • p-Cresol (ACGIH:OSHA)
    • HMS501D03
    • Tox21_300029
    • NCGC00091519-03
    • Paramethyl phenol
    • MFCD00002376
    • NCGC00091519-07
    • Spectrum5_000540
    • KBioGR_002160
    • BRD-K56940914-001-04-2
    • p-Cresol, puriss. p.a., >=99.0% (GC)
    • P-CRESOL [MI]
    • 1-Hydroxy-4-methylbenzene
    • NCGC00257956-01
    • Q312251
    • PARACRESOL [USP IMPURITY]
    • NCGC00091519-01
    • NCGC00091519-09
    • TOLUENE,4-HYDROXY (PARA-CRESOL)
    • p-Kresol [German]
    • CAS-1319-77-3
    • NSC 3696
    • DTXCID101869
    • para-Cresylic acid
    • P-CRESOL [INCI]
    • NCGC00013272-01
    • WLN: QR D1
    • paraCresylic acid
    • 4Hydroxytoluene
    • IDI1_000381
    • Phenol, 4-methyI
    • 1Hydroxy4methylbenzene
    • 4-Methylphenol 100 microg/mL in Cyclohexane
    • 4-Cresol
    • NSC-3696
    • NSC756709
    • DTXSID40185628
    • KBio2_006466
    • Cresol, para-
    • pCresylic acid
    • p-Cresylate
    • DSSTox_GSID_24364
    • p-Methyl phenol
    • pKresol
    • Phenol, 4methyl
    • AMYLMETACRESOL IMPURITY D (EP IMPURITY)
    • 4-methyl phenol
    • p-Cresol, for synthesis, 98.0%
    • NCGC00091519-02
    • bmse000458
    • TOLUENE,4-HYDROXY (PARA-CRESOL)
    • Pharmakon1600-01500209
    • UN3455
    • NINDS_000381
    • AI3-00150
    • SPBio_000810
    • CHEMBL16645
    • pOxytoluene
    • Tox21_200402
    • pMethylphenylol
    • P-CRESOL [FHFI]
    • NCGC00091519-04
    • p-Hydroxytoluene
    • Cresol,p-
    • BIDD:ER0010
    • BDBM50008543
    • 4-methylphenol (p-cresol)
    • EINECS 203-398-6
    • METACRESOL IMPURITY C (EP IMPURITY)
    • Tox21_113240
    • HSDB 1814
    • p-Cresylic acid
    • DB01688
    • PS-11958
    • Spectrum4_001740
    • EN300-19427
    • DSSTox_GSID_24858
    • 1-Methyl-4-hydroxybenzene
    • CRESOL, PARA
    • CAS-106-44-5
    • p-Methylphenylol
    • FEMA No. 2337
    • Flavor and Extract Manufacturers' Association Number 2337
    • 4-Methylphenol 10 microg/mL in Methanol
    • 106-44-5
    • p-Cresol, 99%
    • SBI-0051322.P003
    • SCHEMBL7812506
    • 4Cresol
    • KBio2_001330
    • HMS1920A16
    • NS00008242
    • p-KRESOL (GERMAN)
    • Z104473818
    • DSSTox_CID_1869
    • NSC3696
    • NCGC00091519-06
    • PARACRESOL (USP IMPURITY)
    • 4-methylphenol
    • p-Cresol [UN2076] [Poison, Corrosive]
    • Spectrum2_000765
    • HMS2091I04
    • KBio2_003898
    • 1MXY2UM8NV
    • Tox21_113445
    • Tox21_113445_1
    • NCGC00091519-05
    • CCRIS 647
    • AB00051955_02
    • SPECTRUM1500209
    • DivK1c_000381
    • Cresol, p-isomer
    • p-Methylphenol
    • CHEBI:17847
    • p-Cresol, >=99%, FG
    • DSSTox_RID_77554
    • Spectrum_000850
    • F1908-0066
    • J-001591
    • Cresol, pisomer
    • 4methylphenol
    • p-methyl-phenol
    • p-tolyl alcohol
    • p-cresol
    • paracresol
    • para-cresol
    • +Expand
    • MFCD00002376
    • IWDCLRJOBJJRNH-UHFFFAOYSA-N
    • 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3
    • C1(O)=CC=C(C)C=C1
    • 1305151

Computed Properties

  • 108.05800
  • 1
  • 1
  • 0
  • 108.057515
  • 8
  • 62.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 2
  • 0
  • 20.2

Experimental Properties

  • 1.70060
  • 20.23000
  • 2579
  • nD20 1.5395
  • 20 g/L (20 ºC)
  • 202 °C(lit.)
  • 32-34 °C (lit.)
    32-35 °C
  • 1 mmHg ( 20 °C)
  • Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
  • 2337
  • 20g/l
  • 5000 μg/mL in methanol
  • Colorless crystal with aromatic smell [1]
  • Stable. Combustible. Incompatible with strong oxidizing agents. Air and light-sensitive. Hygroscopic.
  • Slightly soluble in water, soluble in ethanol \ ether \ chloroform \ lye, etc [15]
  • Light Sensitive
  • 10.17(at 25℃)
  • 1.034 g/mL at 25 °C(lit.)
  • 8.97 eV

p-Cresol Security Information

  • GHS06 GHS06 GHS08 GHS08
  • GO6475000
  • 1
  • 6.1
  • S36/37/39-S45-S36/37
  • II
  • II
  • R24/25; R34
  • 6.1
  • T T
  • UN 3455 6.1/PG 2
  • H301,H311,H331,H370
  • P260,P280,P301+P310,P311
  • dangerous
  • 2-8°C
  • II
  • 24/25-34
  • Danger
  • Yes
  • LD50 orally in rats: 1.8 g/kg (Deichmann, Witherup)
  • 1%(V)
  • 6.1
  • 8

p-Cresol Customs Data

  • 29071200

  • China Customs Code:

    2907121900

    Overview:

    2907121900 Other cresols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907121900 p-cresol.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

p-Cresol Synthesis

Synthetic Circuit 1

140-39-6 140-39-6
106-44-5 106-44-5
1450-72-2 1450-72-2
40180-70-9 40180-70-9
Reaction Conditions
1.1S:PhMe, 6 h, 423K
Reference
Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts
By Lin, Ronghe et al, Catalysis Science & Technology, 2020, 10(13), 4282-4292

Synthetic Circuit 2

64-19-7 64-19-7
106-44-5 106-44-5
17059-52-8 17059-52-8
4265-25-2 4265-25-2
3454-07-7 3454-07-7
2177-48-2 2177-48-2
2177-47-1 2177-47-1
934-74-7 934-74-7
768-49-0 768-49-0
673-32-5 673-32-5
630-08-0 630-08-0
622-97-9 622-97-9
622-96-8 622-96-8
611-15-4 611-15-4
611-14-3 611-14-3
581-42-0 581-42-0
581-40-8 581-40-8
575-43-9 575-43-9
575-37-1 575-37-1
571-61-9 571-61-9
527-53-7 527-53-7
526-75-0 526-75-0
526-73-8 526-73-8
496-11-7 496-11-7
124-38-9 124-38-9
108-88-3 108-88-3
108-68-9 108-68-9
108-67-8 108-67-8
108-39-4 108-39-4
108-38-3 108-38-3
106-42-3 106-42-3
105-67-9 105-67-9
100-41-4 100-41-4
95-87-4 95-87-4
95-63-6 95-63-6
95-48-7 95-48-7
95-47-6 95-47-6
95-13-6 95-13-6
91-57-6 91-57-6
91-20-3 91-20-3
90-12-0 90-12-0
90-00-6 90-00-6
67-64-1 67-64-1
Reaction Conditions
1.1 500 °C
Reference
Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions
Psarras, A. C.; Michailof, C. M.; Iliopoulou, E. F.; Kalogiannis, K. G.; Lappas, A. A.; et al, Molecular Catalysis, 2019, 465, 33-42

Synthetic Circuit 3

9005-53-2 9005-53-2
106-44-5 106-44-5
97664-18-1 97664-18-1
18368-95-1 18368-95-1
18321-36-3 18321-36-3
6876-23-9 6876-23-9
5161-04-6 5161-04-6
3855-26-3 3855-26-3
3454-07-7 3454-07-7
2870-04-4 2870-04-4
2815-58-9 2815-58-9
1640-89-7 1640-89-7
1595-16-0 1595-16-0
1197-34-8 1197-34-8
1123-94-0 1123-94-0
1074-55-1 1074-55-1
1074-43-7 1074-43-7
934-80-5 934-80-5
877-44-1 877-44-1
644-35-9 644-35-9
622-96-8 622-96-8
618-45-1 618-45-1
591-21-9 591-21-9
527-84-4 527-84-4
527-60-6 527-60-6
526-73-8 526-73-8
135-98-8 135-98-8
110-86-1 110-86-1
110-82-7 110-82-7
108-95-2 108-95-2
108-88-3 108-88-3
108-38-3 108-38-3
105-05-5 105-05-5
103-65-1 103-65-1
100-41-4 100-41-4
98-82-8 98-82-8
96-37-7 96-37-7
95-47-6 95-47-6
90-05-1 90-05-1
90-00-6 90-00-6
71-43-2 71-43-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum ,  Nickel ,  Sulfide Solvents: Hexadecane ;  5 h, 35 bar, 25 °C
Reference
Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin
Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

Synthetic Circuit 4

9005-53-2 9005-53-2
106-44-5 106-44-5
57295-30-4 57295-30-4
56253-64-6 56253-64-6
39831-51-1 39831-51-1
20294-32-0 20294-32-0
4920-99-4 4920-99-4
3637-01-2 3637-01-2
3520-52-3 3520-52-3
3180-09-4 3180-09-4
2944-49-2 2944-49-2
2082-61-3 2082-61-3
2049-95-8 2049-95-8
2039-89-6 2039-89-6
1470-94-6 1470-94-6
1330-20-7 1330-20-7
1321-94-4 1321-94-4
1197-34-8 1197-34-8
1123-94-0 1123-94-0
1074-43-7 1074-43-7
1074-17-5 1074-17-5
934-80-5 934-80-5
698-71-5 698-71-5
645-56-7 645-56-7
644-35-9 644-35-9
620-17-7 620-17-7
620-14-4 620-14-4
618-45-1 618-45-1
611-14-3 611-14-3
576-26-1 576-26-1
527-60-6 527-60-6
526-73-8 526-73-8
275-51-4 275-51-4
135-01-3 135-01-3
123-07-9 123-07-9
119-64-2 119-64-2
108-95-2 108-95-2
108-88-3 108-88-3
108-68-9 108-68-9
108-39-4 108-39-4
106-42-3 106-42-3
100-84-5 100-84-5
100-41-4 100-41-4
95-87-4 95-87-4
95-65-8 95-65-8
95-63-6 95-63-6
95-48-7 95-48-7
89-72-5 89-72-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Synthetic Circuit 5

8068-05-1 8068-05-1
106-44-5 106-44-5
2617543-42-5 2617543-42-5
39151-19-4 39151-19-4
30434-64-1 30434-64-1
27129-87-9 27129-87-9
18102-31-3 18102-31-3
7790-01-4 7790-01-4
6443-69-2 6443-69-2
5912-86-7 5912-86-7
4370-02-9 4370-02-9
2785-89-9 2785-89-9
2758-18-1 2758-18-1
1687-61-2 1687-61-2
1121-05-7 1121-05-7
1120-73-6 1120-73-6
930-30-3 930-30-3
876-02-8 876-02-8
634-36-6 634-36-6
629-20-9 629-20-9
608-43-5 608-43-5
576-26-1 576-26-1
496-16-2 496-16-2
123-51-3 123-51-3
123-07-9 123-07-9
120-92-3 120-92-3
109-97-7 109-97-7
108-95-2 108-95-2
108-88-3 108-88-3
107-87-9 107-87-9
105-67-9 105-67-9
105-38-4 105-38-4
103-69-5 103-69-5
100-41-4 100-41-4
96-48-0 96-48-0
96-39-9 96-39-9
95-48-7 95-48-7
95-47-6 95-47-6
93-51-6 93-51-6
91-16-7 91-16-7
91-10-1 91-10-1
90-05-1 90-05-1
90-00-6 90-00-6
78-93-3 78-93-3
67-64-1 67-64-1
64-19-7 64-19-7
62-53-3 62-53-3
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Synthetic Circuit 6

54351-79-0 54351-79-0
8068-05-1 8068-05-1
106-44-5 106-44-5
61292-90-8 61292-90-8
60563-13-5 60563-13-5
14059-92-8 14059-92-8
6766-82-1 6766-82-1
6627-88-9 6627-88-9
5597-50-2 5597-50-2
2785-89-9 2785-89-9
2785-87-7 2785-87-7
2380-78-1 2380-78-1
831-00-5 831-00-5
645-56-7 645-56-7
617-05-0 617-05-0
123-07-9 123-07-9
108-95-2 108-95-2
93-51-6 93-51-6
91-10-1 91-10-1
90-05-1 90-05-1
Reaction Conditions
1.1 Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

Synthetic Circuit 7

8068-05-1 8068-05-1
106-44-5 106-44-5
1334740-72-5 1334740-72-5
84989-90-2 84989-90-2
72008-46-9 72008-46-9
61292-90-8 61292-90-8
60563-13-5 60563-13-5
56707-65-4 56707-65-4
32815-70-6 32815-70-6
29760-89-2 29760-89-2
19037-58-2 19037-58-2
14059-92-8 14059-92-8
7743-14-8 7743-14-8
6766-82-1 6766-82-1
5650-43-1 5650-43-1
4971-18-0 4971-18-0
4899-74-5 4899-74-5
3658-95-5 3658-95-5
3468-99-3 3468-99-3
2785-87-7 2785-87-7
2503-46-0 2503-46-0
2478-38-8 2478-38-8
951-82-6 951-82-6
831-00-5 831-00-5
645-56-7 645-56-7
634-36-6 634-36-6
617-05-0 617-05-0
544-76-3 544-76-3
543-75-9 543-75-9
498-02-2 498-02-2
134-96-3 134-96-3
123-25-1 123-25-1
123-07-9 123-07-9
120-80-9 120-80-9
108-95-2 108-95-2
105-57-7 105-57-7
105-54-4 105-54-4
98-86-2 98-86-2
97-54-1 97-54-1
95-48-7 95-48-7
91-10-1 91-10-1
90-05-1 90-05-1
71-36-3 71-36-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

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p-Cresol Related Literature

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